Cas no 4683-45-8 (3-methoxy-5,5-dimethylcyclohex-2-en-1-one)

• Product Name: 3-methoxy-5,5-dimethylcyclohex-2-en-1-one
• CAS No: 4683-45-8
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 1522611
• PubChem ID: 138318
• Update Time: 2025-04-21

3-methoxy-5,5-dimethylcyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-5,5-dimethylcyclohex-2-en-1-one
• 2-cyclohexen-1-one, 3-methoxy-5,5-dimethyl-
• 5,5-Dimethyl-3-methoxycyclohex-2-enone
• 5,5-dimethyl-3-methoxy-2-cyclohexene-1-one
• SCHEMBL124904
• SXEZZXWNGLQKSV-UHFFFAOYSA-N
• 3-methoxy-5,5-dimethyl-cyclohex-2-enone
• InChI=1/C9H14O2/c1-9(2)5-7(10)4-8(6-9)11-3/h4H,5-6H2,1-3H
• 2-Cyclohexen-1-one,3-methoxy,5,5-dimethyl-
• DTXSID80196955
• 4683-45-8

• Inchi： 1S/C9H14O2/c1-9(2)5-7(10)4-8(6-9)11-3/h4H,5-6H2,1-3H3
• InChI Key： SXEZZXWNGLQKSV-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(CC(C)(C)C1)=O

Computed Properties

• Exact Mass: 154.09942
• Monoisotopic Mass: 154.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.98
• Boiling Point: 239.8°C at 760 mmHg
• Flash Point: 97.2°C
• Refractive Index: 1.466
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones